Cas no 1152652-73-7 (3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine
• CAS No: 1152652-73-7
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 4572972
• Update Time: 2025-06-10

3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine
• 5-(2,2-dimethylpropyl)-2-phenylpyrazol-3-amine
• CWB65273

• Inchi： 1S/C14H19N3/c1-14(2,3)10-11-9-13(15)17(16-11)12-7-5-4-6-8-12/h4-9H,10,15H2,1-3H3
• InChI Key： LUSMIAQSCDSBNN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=CC(CC(C)(C)C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.6
• Topological Polar Surface Area: 43.8

3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 1152652-73-7 and Product Name: 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine

The compound with the CAS number 1152652-73-7 and the product name 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Pyrazoles are known for their structural versatility, allowing for modifications that can fine-tune their pharmacological properties. The specific structure of 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine incorporates a phenyl group and a bulky isobutyl substituent, which are key features that contribute to its unique chemical and biological characteristics.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold has been extensively studied for its potential in drug discovery, particularly in the development of anti-inflammatory, anti-microbial, and anti-cancer agents. The presence of the phenyl ring in 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine enhances its interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, compounds like 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine can disrupt abnormal signaling cascades that contribute to disease progression. Recent studies have demonstrated that pyrazole derivatives can effectively target various kinases, including those involved in tumor growth and metastasis. The isobutyl substituent in this compound may enhance its binding affinity to the active site of kinases, thereby improving its inhibitory activity.

Additionally, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Inflammation is a key mechanism underlying many chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. The phenyl group in 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine may interact with inflammatory cytokines and receptors, potentially reducing inflammation and alleviating symptoms associated with these conditions. Further research is needed to fully elucidate its mechanisms of action and to determine its efficacy in treating inflammatory diseases.

The synthesis of 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isobutyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex pyrazole derivatives more efficiently, which bodes well for future drug development efforts.

From a computational chemistry perspective, the molecular structure of 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine has been analyzed using various modeling techniques to predict its biological activity. Molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to cancer and inflammation. These computational predictions provide valuable insights into how the compound might interact with biological systems and guide experimental validation efforts.

The pharmacokinetic properties of 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-amine are also an important consideration in drug development. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. However, further investigations into its absorption, distribution, metabolism, excretion (ADME) profile are necessary to optimize dosing regimens and minimize side effects.

One of the challenges in developing new drugs is overcoming resistance mechanisms that can render treatments ineffective over time. The structural features of 3-(2,2-dimethylpropyl)-1-phenyl-1H-pyrazol-5-am ine, particularly the phenyl ring and isobutyl substituent, may provide resistance mechanisms by enhancing binding affinity or altering enzyme kinetics. Understanding these interactions will be crucial for designing next-generation derivatives with improved efficacy and reduced resistance profiles.

In conclusion,3-(2, 2-dimethylprop yl)- 1 - phen yl - 1 H - p y ra z ol - 5 - am ine represents a promising candidate for further pharmaceutical development due to its unique chemical structure and potential biological activities. Its ability to modulate kinase activity and reduce inflammation makes it a valuable asset in the search for new treatments for cancer and chronic inflammatory diseases. Continued research into its synthesis، pharmacology，and clinical applications will be essential for realizing its full therapeutic potential.